3-(2,2,3,3-Tetrafluorocyclobutyl)benzoic acid

• IUPAC Name: 3-(2,2,3,3-tetrafluorocyclobutyl)benzoic acid
• InChI: InChI=1S/C11H8F4O2/c12-10(13)5-8(11(10,14)15)6-2-1-3-7(4-6)9(16)17/h1-4,8H,5H2,(H,16,17)
• InChI Key: ASHSPSMOWNUZAQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(C1(F)F)(F)F)C2=CC(=CC=C2)C(=O)O
• Molecular Formula: C11H8F4O2
• Molecular Weight: 248.17 g/mol
• CAS RN: 2171866-59-2

Description

“3-(2,2,3,3-Tetrafluorocyclobutyl)benzoic acid” is a chemical compound with the CAS Number: 2171866-59-2. It has a molecular weight of 248.18 and its IUPAC name is this compound. The compound is typically stored at 4°C and is available in powder form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C11H8F4O2/c12-10(13)5-8(11(10,14)15)6-2-1-3-7(4-6)9(16)17/h1-4,8H,5H2,(H,16,17). The molecular formula is C11H8F4O2.

Physical And Chemical Properties Analysis

“this compound” is a powder. The compound has a molecular weight of 248.18.

Scientific Research Applications

1. As a Derivative in Food Science and Environmental Studies

3-(2,2,3,3-Tetrafluorocyclobutyl)benzoic acid, as a derivative of benzoic acid, finds relevance in studies of food science and environmental sciences. Benzoic acid derivatives, including this compound, are noted for their uses as preservatives due to their antibacterial and antifungal properties. They also find applications as flavoring agents in various products. The widespread use of these compounds leads to their significant distribution in the environment, being found in water, soil, and air, which necessitates the study of their environmental impact and human exposure levels (del Olmo, Calzada, & Nuñez, 2017).

2. In the Synthesis of Pharmaceutical Compounds

The compound plays a role in the synthesis of pharmaceuticals. For instance, benzoic acid derivatives are pivotal in the convergent, enantioselective synthesis of certain drugs, such as tetracycline. This process involves multiple steps and yields, where benzoic acid is transformed into various precursors and intermediates, eventually leading to the formation of the desired pharmaceutical compound (Charest, Siegel, & Myers, 2005).

3. In Materials Science and Nanotechnology

Derivatives of benzoic acid, including this compound, are used in the field of materials science and nanotechnology. They are instrumental in creating polymers and liquid-crystalline materials. These materials have applications in the development of new materials with specific properties, like photopolymerization, which is used in creating multilayered structures for various applications (Kishikawa, Hirai, & Kohmoto, 2008).

4. In Luminescent and Magnetic Property Studies

The compound is significant in the study of luminescent and magnetic properties. It is used in the synthesis of lanthanide-based coordination compounds, which are investigated for their luminescent properties. This research is essential in developing materials for various optical and electronic applications (Sivakumar, Reddy, Cowley, & Vasudevan, 2010).

5. In Organic Chemistry and Chemical Synthesis

This compound is important in the field of organic chemistry, particularly in C–H bond functionalization. It is used in studies focusing on the selective functionalization of benzoic acid derivatives, which is crucial for the development of synthetically useful tools in organic synthesis (Li, Cai, Ji, Yang, & Li, 2016).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. The precautionary statements are P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.